Cas no 1795148-55-8 (N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1795148-55-8
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• CID: 6313088
• PubChem ID: 110868842
• Update Time: 2025-08-05

N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1795148-55-8
• N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• EN300-27118171

• Inchi： 1S/C12H15NO5S/c14-19(15,13-9-3-4-16-8-9)10-1-2-11-12(7-10)18-6-5-17-11/h1-2,7,9,13H,3-6,8H2
• InChI Key： CWLOXCRZALQGKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NC1COCC1)(=O)=O

Computed Properties

• Exact Mass: 285.06709375g/mol
• Monoisotopic Mass: 285.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2Ų

Additional information on N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: A Comprehensive Overview

The compound N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by the CAS number 1795148-55-8, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. The molecule combines elements of sulfur-based chemistry with aromatic systems, making it a subject of interest for researchers in the fields of medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of benzodioxine derivatives in the development of novel therapeutic agents. The presence of the sulfonamide group in this compound contributes to its potential as a bioisostere or a scaffold for drug design. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the creation of new drugs. The oxolane ring (tetrahydrofuran) further enhances the compound's versatility by introducing a cyclic ether structure that can participate in various chemical reactions or serve as a protecting group during synthesis.

The synthesis of N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves a multi-step process that typically begins with the preparation of the benzodioxine core. This is followed by functionalization at the 6-position with a sulfonamide group and subsequent coupling with an oxolane moiety. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions under catalytic conditions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Recent studies have also explored its role as a catalyst in asymmetric synthesis, where its chiral centers can facilitate enantioselective reactions.

The structural features of N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide contribute to its stability and reactivity. The benzodioxine ring provides aromaticity and rigidity to the molecule, while the sulfonamide group introduces polarity and hydrogen bonding capabilities. The oxolane ring adds flexibility and can act as a linker or spacer in more complex molecular architectures. These properties make the compound highly customizable for specific applications.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity profiles of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable use.

In conclusion, N-(Oxolan-3-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing scientific research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the chemical sciences.